N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)pivalamide

• IUPAC Name: 2,2-dimethyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)propanamide
• InChI: InChI=1S/C18H18N2O3/c1-18(2,3)17(22)19-11-8-9-14-12(10-11)16(21)20-13-6-4-5-7-15(13)23-14/h4-10H,1-3H3,(H,19,22)(H,20,21)
• InChI Key: AIZDCMVXJOXYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC2=C(C=C1)OC3=CC=CC=C3NC2=O
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

“N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)pivalamide” is a chemical compound used in scientific research. It is a derivative of 11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine. Certain compounds and salts of this formula are selective inhibitors of the Dopamine D2 receptor.

Synthesis Analysis

The synthesis of this compound involves methods provided in the patent WO2015017412A1. The patent provides methods of synthesizing compounds of this formula and pharmaceutical compositions containing these compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex. It is part of the dibenzoxazepine class of compounds. More specific details about the molecular structure can be found in the referenced sources.

Mechanism of Action

The mechanism of action of this compound is related to its inhibitory effect on the Dopamine D2 receptor. This makes it potentially useful for treating patients suffering from central nervous system disorders.

Future Directions

The future directions of research involving this compound could involve further exploration of its potential uses in treating central nervous system disorders. Its versatility allows for diverse applications, enhancing studies in various fields.